(Z)-3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

• IUPAC Name: (Z)-3-[4-[(4-bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16BrN3O5/c24-18-5-1-16(2-6-18)14-32-20-8-3-15(4-9-20)11-17(13-25)23(29)26-21-10-7-19(27(30)31)12-22(21)28/h1-12,28H,14H2,(H,26,29)/b17-11-
• InChI Key: RSZIQTDRWAYDSO-BOPFTXTBSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)Br
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C(/C#N)\C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)Br
• Molecular Formula: C23H16BrN3O5
• Molecular Weight: 494.3 g/mol

Description

(Z)-3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H16BrN3O5 and its molecular weight is 494.301. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

• Antitumor and Antineoplastic Activity : Derivatives of similar compounds, such as 2-chloromethyl-3-phenyl-1,4-naphthoquinone and its phenyl-substituted versions, have demonstrated antitumor activity against Sarcoma 180 ascites cells in mice. The introduction of functional groups like nitro, chloro, bromo, and methoxy in specific positions on the phenyl ring enhanced the anticancer properties of these compounds, suggesting a potential for similar applications in cancer research and treatment (Lin & Sartorelli, 1976).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : Studies on acrylamide derivatives like 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide and 2-cyano-N-(4-hydroxyphenyl)-3-phenylacrylamide have shown effectiveness as corrosion inhibitors for copper in nitric acid solutions. These findings highlight the potential for similar compounds to be used in protecting metals from corrosion, a crucial aspect in material science and engineering (Abu-Rayyan et al., 2022).

Organic Synthesis and Characterization

• Synthesis of Electroactive Compounds : Aromatic polyamides with triarylamine units, synthesized through reactions involving similar complex molecules, exhibited reversible electrochemical oxidation and electrochromism. These properties suggest potential applications in creating materials for electronic devices, highlighting the versatility of compounds with similar structures in organic synthesis and material applications (Hung-Ju Yen et al., 2011).